Cas no 548-77-6 (Tectorigenin)

• Product Name: Tectorigenin
• CAS No: 548-77-6
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• MDL: MFCD00597094
• CID: 94930
• PubChem ID: 329760554
• Update Time: 2025-04-18

Tectorigenin Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-methoxy-4H-chromen-4-one
• 5,7-dihydroxy-3-(4-hydroxyphenyl)-6-methoxychromen-4-one
• Tectoridin
• Tectorigenin
• 4′,5,7-Trihydroxy 6-methoxyisoflavone
• 5,7-Dihydroxy-3-(4-hydroxy-phenyl)-6-methoxy-chromen-4-one
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-methoxy-4H-1-benzopyran-4-one
• 5-Hydroxyglycitein
• Tectrigenin
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-methoxychromone
• 4',5,7-Trihydroxy-6-methoxyisoflavone
• Tectorigenine
• K 251T
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxyphenyl)-6-methoxy-
• 5,7,4'-Trihydroxy-6-methoxyisoflavone
• 855130H9CO
• ISOFLAVONE, 4',5,7-TRIHYDROXY-6-METHOXY-
• Spectrum_000761
• SpecPlus_000145
• KBioSS_001241
• SCHEMBL351641
• KBio2_006377
• R0U
• s9122
• DivK1c_006241
• Tectorigenin, analytical standard
• CCG-267463
• EX-A6676
• LMPK12050385
• AKOS015897084
• A870334
• 5-18-05-00311 (Beilstein Handbook Reference)
• KBio1_001185
• 4',5',7-trihydroxy-6-methoxyisoflavone
• KBio2_001241
• FT-0688353
• GTPL9738
• MFCD00597094
• HY-N0792
• UNII-855130H9CO
• CHEMBL242740
• TECTORIGENIN [MI]
• T3729
• 548-77-6
• BRN 0305601
• CS-0009804
• Q3517006
• AS-56397
• Q-100619
• 3-(4-hydroxyphenyl)-6-methoxy-5,7-bis(oxidanyl)chromen-4-one
• DTXSID50203286
• BDBM50241222
• CHEBI:9429
• KBio2_003809
• 4',5,7-Trihydroxy 6-methoxyisoflavone
• ConMedNP.1258
• DTXCID50125777
• DA-58377
• Pseudotectorigenin (6CI)

• MDL： MFCD00597094
• Inchi： 1S/C16H12O6/c1-21-16-11(18)6-12-13(15(16)20)14(19)10(7-22-12)8-2-4-9(17)5-3-8/h2-7,17-18,20H,1H3
• InChI Key： OBBCRPUNCUPUOS-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2)O)C(C2C(=C(C(=CC1=2)O)OC)O)=O
• BRN： 0305601

Computed Properties

• Exact Mass: 300.06300
• Monoisotopic Mass: 300.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• Molecular Weight: 300.26
• XLogP3: 2.6

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.512
• Melting Point: 228.0 to 232.0 deg-C
• Boiling Point: 601.506 ℃ at 760 mmHg
• Flash Point: 230.1°C
• Refractive Index: 1.4600 (estimate)
• PSA: 100.13000
• LogP: 2.58540
• λmax: 264(MeOH)(lit.)
• Merck: 9107

Tectorigenin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：NR2400000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone